1-(4-Methylcyclohexyl)-4-[(4-methylphenyl)sulfonyl]piperazine

• Molecular Formula: C18H28N2O2S
• Molecular Weight: 336.5 g/mol
• IUPAC Name: 1-(4-methylcyclohexyl)-4-(4-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C18H28N2O2S/c1-15-3-7-17(8-4-15)19-11-13-20(14-12-19)23(21,22)18-9-5-16(2)6-10-18/h5-6,9-10,15,17H,3-4,7-8,11-14H2,1-2H3
• InChI Key: CHKGOSMJOIAZMY-UHFFFAOYSA-N
• SMILES: CC1CCC(CC1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C

Description

1-(4-Methylcyclohexyl)-4-[(4-methylphenyl)sulfonyl]piperazine, also known as MMSP, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of piperazine derivatives and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(4-Methylcyclohexyl)-4-[(4-methylphenyl)sulfonyl]piperazine is not fully understood, but it is believed to act as a serotonin receptor agonist, specifically at the 5-HT1A and 5-HT2A receptors. 1-(4-Methylcyclohexyl)-4-[(4-methylphenyl)sulfonyl]piperazine has also been shown to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as serotonin and dopamine.
Biochemical and Physiological Effects:
1-(4-Methylcyclohexyl)-4-[(4-methylphenyl)sulfonyl]piperazine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its potential use in the treatment of various neurological disorders. 1-(4-Methylcyclohexyl)-4-[(4-methylphenyl)sulfonyl]piperazine has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-Methylcyclohexyl)-4-[(4-methylphenyl)sulfonyl]piperazine in lab experiments is its selectivity for serotonin receptors, which allows for more precise targeting of specific receptor subtypes. However, one limitation is its relatively low potency compared to other compounds, which may require higher concentrations to achieve desired effects.

Future Directions

There are several future directions for the study of 1-(4-Methylcyclohexyl)-4-[(4-methylphenyl)sulfonyl]piperazine. One potential direction is the development of more potent derivatives of 1-(4-Methylcyclohexyl)-4-[(4-methylphenyl)sulfonyl]piperazine that could be used as potential drug candidates for the treatment of neurological disorders. Another direction is the study of the long-term effects of 1-(4-Methylcyclohexyl)-4-[(4-methylphenyl)sulfonyl]piperazine on the brain and behavior. Additionally, the use of 1-(4-Methylcyclohexyl)-4-[(4-methylphenyl)sulfonyl]piperazine as a tool compound in the study of the central nervous system could lead to a better understanding of the role of serotonin receptors in various neurological disorders.

Synthesis Methods

The synthesis of 1-(4-Methylcyclohexyl)-4-[(4-methylphenyl)sulfonyl]piperazine involves the reaction of 4-methylphenylsulfonyl chloride with 1-(4-methylcyclohexyl)piperazine in the presence of a base such as triethylamine. This reaction results in the formation of 1-(4-Methylcyclohexyl)-4-[(4-methylphenyl)sulfonyl]piperazine as a white solid, which can be purified using various methods such as recrystallization or column chromatography.

Scientific Research Applications

1-(4-Methylcyclohexyl)-4-[(4-methylphenyl)sulfonyl]piperazine has been extensively studied for its potential use in scientific research. It has been shown to have a variety of biological activities, including activity as a serotonin receptor agonist and as an inhibitor of the enzyme monoamine oxidase. 1-(4-Methylcyclohexyl)-4-[(4-methylphenyl)sulfonyl]piperazine has also been studied for its potential use as a tool compound in the study of the central nervous system and for its potential use in the treatment of various neurological disorders.